Cas no 122965-43-9 (Methylene blue hydrate)

• Product Name: Methylene blue hydrate
• CAS No: 122965-43-9
• MF: C₁₆H₂₀ClN₃OS
• MW: 337.86750125885
• MDL: MFCD00150006
• CID: 91549
• PubChem ID: 87572543
• Update Time: 2025-09-22

Methylene blue hydrate Chemical and Physical Properties

Names and Identifiers

• Methylene Blue hydrate
• Basic Blue 9 hydrate
• C.I. 52015 hydrate
• Methylene Blue
• Basic Blue 9~C.I. 52015
• Methylene Blue hydrate,high purity biological stain
• Methylene Blue hydrate,Methylthionini chloridum
• Methylene Blue, high purity, biological stain
• Methylene Blue,high purity
• MethyleneblueHydrat
• Methylthioninium chloride
• Basic Blue 9
• Methylthionini chloridum
• 3,7-Bis(dimethylamino)-5-phenothiazinium Chloride Hydrate
• 3,7-Bis(dimethylamino)phenothiazin-5-ium chloride
• CI 52015
• CINO 52015
• METHYLENE BLUE EXTRA PURE
• METHYLENE BLUE HYDRATE, PURE
• METHYLENE BLUE FOR MICROSCOPY
• Methylene Blue, high purity
• O3YJW1TB3C
• Phenothiazin-5-ium, 3,7-bis(dimethylamino)-, chloride, hydrate
• 3,7-Bis(dimethylamino)phenothiazin-5-ium chloride hydrate(1:1:x)
• Methylene Blue hydrate, 96+%, high purity biological stain
• Methylene blue (TN)
• Methylene Blue xhydrate
• Basic Blue 9 monohydrate
• Methylene Blue monohydrate
• C16H18N3S.Cl.H2O
• C.i. basic Blue 9 monohydrate
• HMS2093J19
• 6338AF
• SCHEMBL1535732
• 122965-43-9
• AKOS027257255
• Methylene blue, certified by the Biological Stain Commission
• 3,7-Bis(dimethylamino)phenothiazin-5-ium chloride hydrate
• AKOS015910302
• XEA96543
• MFCD00150006
• Methylene Blue hydrate, suitable for blood stain
• N-(7-(dimethylamino)-3H-phenothiazin-3-ylidene)-N-methylmethanaminium chloride hydrate
• 3,7-Bis(dimethylamino)phenothiazin-5-ium chloride xhydrate
• 2-Isopropylpiperidin-4-one?HCl
• FT-0775246
• E79163
• Methylene Blue hydrate, suitable for nucleic acid staining, BioReagent
• C.I 52015
• Methylthioninium chloride hydrate (JAN)
• Methylthioninium chloride, European Pharmacopoeia (EP) Reference Standard
• Methylene Blue (hydrate)
• [7-(dimethylamino)phenothiazin-3-ylidene]-dimethylazanium;chloride;hydrate
• CCG-213445
• AS-80058
• Phenothiazin-5-ium, 3,7-bis(dimethylamino)-, chloride, hydrate (1:1:1)
• Phenothiazin-5-ium, 3,7-bis(dimethylamino)-, chloride, monohydrate
• D10537
• Methylene Blue hydrate, meets analytical specification of BP 73
• Zinc free Methylene Blue
• UNII-O3YJW1TB3C
• 3,7-Bis(dimethylamino)phenothiazin-5-iumchloridehydrate
• 67183-68-0
• Methylene Blue zinc chloride double salt, for microscopy (Bact., Bot., Hist.), ~1 mol/mol water
• A890868
• Methylene Blue Hydrate (Technical Grade)
• WQVSELLRAGBDLX-UHFFFAOYSA-M
• 3,7-bis(dimethylamino)-5??-phenothiazin-5-ylium hydrate chloride
• methylene blue cation hydrate chloride
• (7-(Dimethylamino)phenothiazin-3-ylidene)-dimethylazanium;chloride;hydrate
• 602-909-3
• Methylene blue hydrate

• MDL： MFCD00150006
• Inchi： 1S/C16H18N3S.ClH.H2O/c1-18(2)11-5-7-13-15(9-11)20-16-10-12(19(3)4)6-8-14(16)17-13;;/h5-10H,1-4H3;1H;1H2/q+1;;/p-1
• InChI Key： WQVSELLRAGBDLX-UHFFFAOYSA-M
• SMILES： [Cl-].S1C2C=C(C=CC=2N=C2C=C/C(/C=C12)=[N+](/C)\C)N(C)C.O
• BRN： 3599847

Computed Properties

• Exact Mass: 337.10200
• Monoisotopic Mass: 337.1015611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 483
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.9

Experimental Properties

• Color/Form: Black powder
• Density: g/cm3
• Melting Point: 100-110 ºC
• Boiling Point: No data available
• Flash Point: °C
• Solubility: H2O: soluble4mg/4ml
• Water Partition Coefficient: Soluble in water, alcohol, acetic acid, glycerol and chloroform. Insoluble in ether.
• PSA: 56.61000
• LogP: -0.56140
• Merck: 6060
• Solubility: water

Methylene blue hydrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P201-P202-P260-P264-P270-P273-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P311-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 26-36
• RTECS：SO5600000
• Hazardous Material Identification：
• Risk Phrases：R22
• TSCA：Yes
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines